Cas no 50627-07-1 (2-nitrodecane)

• Product Name: 2-nitrodecane
• CAS No: 50627-07-1
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 1568164
• PubChem ID: 142730
• Update Time: 2025-04-21

2-nitrodecane Chemical and Physical Properties

Names and Identifiers

• 2-nitrodecane
• 50627-07-1
• DTXSID30964863
• SCHEMBL1117311

• Inchi： 1S/C10H21NO2/c1-3-4-5-6-7-8-9-10(2)11(12)13/h10H,3-9H2,1-2H3
• InChI Key： NBEQSRNSHBBRHZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)CCCCCCCC)=O

Computed Properties

• Exact Mass: 187.15733
• Monoisotopic Mass: 187.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 0.905
• Boiling Point: 241.4°C at 760 mmHg
• Flash Point: 88.7°C
• Refractive Index: 1.438
• PSA: 43.14